Dimethyldioctadecylammonium Bis(1,3-dithiole-2-thione-4,5-dithiolato)aurate(III)

Specification

• CAS No.: 120141-26-6
• Molecular Formula: C44H80AuNS10
• Molecular Weight: 1140.8 g/mol
• IUPAC Name: dimethyl(dioctadecyl)azanium;gold(3+);2-sulfanylidene-1,3-dithiole-4,5-dithiolate
• Standard InChI: InChI=1S/C38H80N.2C3H2S5.Au/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(3,4)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;2*4-1-2(5)8-3(6)7-1;/h5-38H2,1-4H3;2*4-5H;/q+1;;;+3/p-4
• Standard InChI Key: DJSOGANPSYSRHM-UHFFFAOYSA-J
• SMILES: CCCCCCCCCCCCCCCCCC[N+](C)(C)CCCCCCCCCCCCCCCCCC.C1(=C(SC(=S)S1)[S-])[S-].C1(=C(SC(=S)S1)[S-])[S-].[Au+3]
• Canonical SMILES: CCCCCCCCCCCCCCCCCC[N+](C)(C)CCCCCCCCCCCCCCCCCC.C1(=C(SC(=S)S1)[S-])[S-].C1(=C(SC(=S)S1)[S-])[S-].[Au+3]

Introduction

Parameter	Value
CAS Registry Number	120141-26-6
Molecular Formula	C44H80AuNS10
Molecular Weight	1140.70 g/mol
MDL Number	MFCD00144153
InChI Key	DJSOGANPSYSRHM-UHFFFAOYSA-J
PubChem CID	44630252

The compound's identity is further established through its standardized nomenclature, with several recognized synonyms appearing in the scientific literature and commercial catalogs. These naming variations reflect different approaches to describing its complex structure while referring to the same chemical entity.

Structural Components and Classification

The molecular architecture of Dimethyldioctadecylammonium Bis(1,3-dithiole-2-thione-4,5-dithiolato)aurate(III) consists of two primary components that define its chemical identity and behavior. The first component is the cationic dimethyldioctadecylammonium moiety, a quaternary ammonium species featuring two lengthy octadecyl (C18) hydrocarbon chains alongside two methyl groups attached to a positively charged nitrogen center. The second component is the anionic gold-dithiolene complex, where a trivalent gold center coordinates with two 1,3-dithiole-2-thione-4,5-dithiolate ligands to form the bis(dithiolato)aurate(III) structure.

This compound belongs to several significant chemical classifications that inform its properties and potential applications. It is categorized as a metal dithiolene complex, an organogold compound, and a charge transfer material. These classifications place it within research domains focused on electronic materials, conductive compounds, and structures with potentially interesting electronic and magnetic properties.

Physical and Chemical Properties

Dimethyldioctadecylammonium Bis(1,3-dithiole-2-thione-4,5-dithiolato)aurate(III) exhibits distinctive physical and chemical characteristics that derive from its unique molecular structure. These properties determine its behavior in various environments and inform its potential applications in research and materials science.

Physical State and Appearance

At ambient temperature and pressure, the compound exists as a solid material with a characteristic appearance that can vary somewhat depending on its crystalline state and preparation method. The substance typically presents as a crystalline powder ranging in color from red to dark blue to black, reflecting its complex electronic structure and light absorption properties. This color variation is consistent with the electronic transitions common to metal-dithiolene complexes.

Elemental Composition and Analysis

Elemental analysis provides a quantitative assessment of the compound's composition, offering an important quality control parameter for researchers and manufacturers. According to technical specifications, the carbon content typically falls within the range of 44.00 to 48.50%, while the nitrogen content ranges from 1.00 to 1.50%. These values correspond to the theoretical elemental composition based on the molecular formula C44H80AuNS10.

The precise elemental composition calculated from the molecular formula is outlined in the following table:

Element	Number of Atoms	Atomic Weight (g/mol)	Mass Percentage
Carbon (C)	44	12.01	46.32%
Hydrogen (H)	80	1.01	7.08%
Gold (Au)	1	196.97	17.27%
Nitrogen (N)	1	14.01	1.23%
Sulfur (S)	10	32.07	28.10%

This elemental distribution reflects the compound's hybrid nature, combining the hydrocarbon-rich ammonium component with the sulfur-rich dithiolene ligands and central gold atom.

Manufacturer/Supplier	Product Number	Package Size	Price (USD)	Last Updated
TCI Chemical	D2134	100 mg	$55	March 2024
TRC	D460733	10 mg	$75	December 2021
Biosynth Carbosynth	FD61906	250 mg	$130	December 2021
Biosynth Carbosynth	FD61906	500 mg	$220	December 2021
AK Scientific	7711AL	100 mg	$178	December 2021
Aladdin Scientific	D350864	100 mg	$132.90	April 2021

This price variation across suppliers reflects differences in manufacturing processes, purity specifications, and market positioning. The relatively high cost per unit mass indicates the specialized nature of this compound and the complex synthesis procedures likely required for its preparation.

Availability Timeframes and Limitations

Some suppliers maintain stock of the compound for immediate shipment, while others require longer lead times for fulfillment. For example, TCI America lists availability with shipping possible within 1-3 business days for some quantities, while Aladdin Scientific indicates a production timeline of 8-12 weeks due to the need for sourcing specific materials.

These extended production timelines suggest that the compound may be synthesized on demand rather than maintained in large inventories, which is common for specialized research chemicals with limited commercial applications.

Quality Specifications and Certifications

Commercial suppliers typically provide technical specifications to ensure quality and consistency. For instance, TCI Chemical offers the following specifications for their product:

Parameter	Specification
Appearance	Red to Dark blue to Black powder to crystal
Carbon content	44.00 to 48.50%
Nitrogen content	1.00 to 1.50%

These specifications serve as quality control parameters for researchers purchasing the compound, ensuring consistent performance in experimental applications.

Parameter	Classification
GHS Symbol	GHS07 (Exclamation mark)
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation H319: Causes serious eye irritation

This classification indicates that while the compound poses some health hazards through direct contact, it falls into lower severity categories compared to many other laboratory chemicals.

Precautionary Statements and Protective Measures

To minimize risks associated with handling this compound, the following precautionary measures are recommended:

Precautionary Statement Code	Guidance
P264	Wash skin thoroughly after handling
P280	Wear protective gloves/eye protection/face protection
P302+P352	IF ON SKIN: Wash with plenty of water
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing
P332+P313	If skin irritation occurs: Get medical advice/attention
P337+P313	If eye irritation persists: Get medical advice/attention
P362+P364	Take off contaminated clothing and wash it before reuse

These precautionary statements emphasize proper personal protective equipment, hygiene practices, and response procedures in case of accidental exposure.